Cas no 32938-43-5 (2-Bromo-3-(bromomethyl)pyridine hydrobromide)

• Product Name: 2-Bromo-3-(bromomethyl)pyridine hydrobromide
• CAS No: 32938-43-5
• MF: C₆H₆Br₃N
• MW: 331.830539226532
• CID: 4828180
• Update Time: 2025-04-23

2-Bromo-3-(bromomethyl)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)pyridine hydrobromide
• 2-BROMO-3-BROMOMETHYLPYRIDINE HYDROBROMIDE

• Inchi： 1S/C6H5Br2N.BrH/c7-4-5-2-1-3-9-6(5)8;/h1-3H,4H2;1H
• InChI Key： YSFZIJIOXPVSNZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=CC=1)Br.Br

Computed Properties

• Exact Mass: 330.803
• Monoisotopic Mass: 328.805
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(bromomethyl)pyridine hydrobromide

2-Bromo-3-(bromomethyl)pyridine Hydrobromide: Properties, Applications, and Industry Insights

2-Bromo-3-(bromomethyl)pyridine hydrobromide (CAS No. 32938-43-5) is a specialized brominated pyridine derivative with significant relevance in pharmaceutical and chemical research. This compound, often referred to as 2-bromo-3-bromomethylpyridine HBr, has garnered attention due to its unique molecular structure and versatile applications in organic synthesis. Researchers frequently search for "2-bromo-3-(bromomethyl)pyridine hydrobromide uses" or "CAS 32938-43-5 synthesis methods", highlighting its importance in modern chemistry.

The molecular formula of 2-bromo-3-(bromomethyl)pyridine hydrobromide is C₆H₆Br₃N, with a molecular weight of 339.83 g/mol. Its crystalline structure and high purity make it particularly valuable for pharmaceutical intermediates and agrochemical development. Recent trends in organic chemistry have shown increased interest in brominated pyridine derivatives, as evidenced by search queries like "bromopyridine applications 2024" and "pyridine-based compound research".

In pharmaceutical applications, 2-bromo-3-(bromomethyl)pyridine hydrobromide serves as a crucial building block for drug discovery. Its ability to undergo various coupling reactions makes it ideal for creating heterocyclic compounds with potential therapeutic effects. The compound's reactivity pattern aligns with current research trends focusing on targeted drug delivery systems and small molecule inhibitors, topics frequently searched in academic circles.

The chemical properties of 2-bromo-3-(bromomethyl)pyridine HBr include excellent solubility in polar organic solvents and stability under controlled conditions. These characteristics contribute to its widespread use in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings. Industry professionals often search for "bromomethylpyridine handling precautions" and "bromopyridine storage guidelines", emphasizing the need for proper technical information.

Market analysis reveals growing demand for 2-bromo-3-(bromomethyl)pyridine hydrobromide in Asia-Pacific regions, driven by expanding pharmaceutical R&D activities. The compound's role in developing antiviral agents and kinase inhibitors has become particularly relevant post-pandemic, with search volumes increasing for terms like "pyridine derivatives in drug development". Quality specifications typically require ≥98% purity, with HPLC being the standard analytical method for verification.

From a synthetic chemistry perspective, CAS 32938-43-5 offers multiple advantages. The bromine atoms at both the 2-position and bromomethyl group at 3-position provide distinct reactivity sites, enabling selective functionalization. This aligns with current industry preferences for multifunctional building blocks, as seen in search trends for "versatile pyridine reagents". The hydrobromide salt form enhances stability during transportation and storage.

Environmental and regulatory aspects of 2-bromo-3-(bromomethyl)pyridine hydrobromide have become increasingly important. While not classified as hazardous under standard protocols, proper waste management procedures should be followed. Recent Google search data shows growing interest in "green chemistry approaches for bromopyridines" and "sustainable heterocyclic synthesis", reflecting shifting industry priorities.

In material science applications, this compound has shown promise in the development of organic electronic materials and coordination complexes. The electron-withdrawing nature of the bromine substituents makes it valuable for creating π-conjugated systems, a hot topic in searches for "advanced organic semiconductors". Researchers are particularly interested in its potential for OLED technologies and photovoltaic materials.

The global supply chain for 2-bromo-3-(bromomethyl)pyridine hydrobromide remains robust, with major producers located in China, India, and Europe. Quality control measures have become more stringent, responding to search queries like "analytical methods for pyridine derivatives" and "certification requirements for brominated compounds". Proper documentation including COA (Certificate of Analysis) and MSDS is essential for international shipments.

Future research directions for CAS 32938-43-5 include exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These emerging fields have generated substantial search traffic for terms like "pyridine linkers in biopharmaceuticals". The compound's balanced lipophilicity and molecular weight make it particularly suitable for these cutting-edge applications.

For laboratory handling, standard precautions should be observed when working with 2-bromo-3-(bromomethyl)pyridine hydrobromide. While not extremely hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. This aligns with frequent searches for "safe handling of brominated compounds" and "laboratory best practices for pyridine derivatives" among chemistry professionals.

In conclusion, 2-bromo-3-(bromomethyl)pyridine hydrobromide (CAS No. 32938-43-5) represents a valuable tool for modern chemical research and development. Its diverse applications span pharmaceuticals, materials science, and specialty chemicals, addressing current industry needs reflected in search trends. As research continues to uncover new uses for this versatile compound, its importance in scientific innovation is expected to grow significantly.